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In the realm of computer architecture research and development, simulators are indispensable
tools for evaluating novel designs and exploring the performance of complex systems without
the need for costly and time-consuming hardware prototyping.[1] Among the most prominent of
these is GEM-5, a modular and flexible open-source platform.[2] This guide provides an
objective comparison of GEM-5's performance against other leading architectural simulators,
supported by experimental data, to aid researchers, scientists, and drug development
professionals in selecting the most appropriate tool for their needs.

Quantitative Performance Comparison

The performance of an architectural simulator is often measured by its simulation speed,
typically in instructions per second (IPS), and its accuracy in modeling real hardware. The
following table summarizes key performance metrics for GEM-5 and several alternatives,
drawing from various benchmarking studies. It is important to note that direct comparisons can
be challenging due to variations in experimental setups, including host hardware, benchmarks
used, and simulator configurations.
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Simulator Performance Metric Value Benchmark | Notes
~1200-2700x slower Custom micro-
GEM-5 Simulation Speed than native (Syscall benchmark on ARM.

Emulation)

[3]

Simulation Speed

~33x slower boot time
than MARSSx86 (Full
System)

Linux boot on x86.[3]

Accuracy (IPC Error)

35.4% - 37.6%

SPEC CPU2006 vs.

Intel Haswell.[4]

Up to several MIPS

Validated against Intel

) ) ) (Millions of
Sniper Simulation Speed ) Core2 and Nehalem
Instructions Per
systems.[5][6]
Second)
Accuracy Validated against Intel
(Performance Within 25% Core2 and Nehalem

Prediction Error)

systems.[5][7][6]

Accuracy (IPC Error)

17.6% - 24.8%

SPEC CPU2006 vs.

Intel Haswell.[4]

MARSSx86

Simulation Speed

~33x faster boot time
than GEM-5 (Full
System)

Linux boot on x86.

Accuracy (IPC Error)

22.16% - 33.03%

SPEC CPU2006 vs.

Intel Haswell.[4]

ZSim

Simulation Speed

Fastest among GEM-
5, Sniper, and
MARSSx86

SPEC CPU2006

benchmarks.[8]

Accuracy (IPC Error)

22.59% - 27.5%

SPEC CPU2006 vs.

Intel Haswell.[4]

SimpleScalar

Simulation Speed

Functional simulation

is ~25x faster than its

Varies by simulation
model.[9]
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detailed timing

simulation

Experimental Protocols

The data presented above is aggregated from studies with specific experimental setups. A
representative protocol for such a comparative analysis is detailed below.

A study by Akram and Sawalha provides a clear example of a rigorous comparison of x86
architectural simulators.[4][8]

o Objective: To quantify the experimental error of GEM-5, Sniper, MARSSx86, and ZSim
compared to a real hardware platform.[8]

o Target Hardware: The simulators were configured to model an Intel Core i7-4770 processor
(Haswell microarchitecture) with a 3.4 GHz clock speed.[4][8]

e Benchmarks: The Standard Performance Evaluation Corporation (SPEC) CPU2006
benchmark suite and a subset of the MiBench embedded benchmark suite were used for
timing and performance comparisons.[8]

o Simulation Execution: For the SPEC benchmarks, a statistically relevant portion of 500
million instructions was executed after a warm-up period of 100 million instructions.[8]

o Metrics for Comparison: The primary metric for accuracy was the Instructions Per Cycle
(IPC) compared to the native hardware execution. Simulation time was also recorded to
evaluate performance.[4]

» Key Findings: The study found that ZSim was the fastest simulator, while Sniper exhibited
the least experimental error for the workloads tested.[8] GEM-5, while highly configurable,
showed a higher percentage of error in IPC for these specific benchmarks when compared
to Sniper and ZSim.[4]

It's also noted that GEM-5's performance can be highly sensitive to the configuration of the
simulated system, such as the size of the L1 cache.[10][11] A study demonstrated that
increasing the L1 cache size from 8KB to 32KB in a simulated RISC-V core improved GEM-5's
simulation speed by 31% to 61%.[10]
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Architectural Simulator Workflow

Choosing and utilizing an architectural simulator involves a structured workflow. The following
diagram illustrates the typical steps from initial setup to final analysis.
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Workflow for Architectural Simulator Performance Benchmarking
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Caption: A flowchart of the typical experimental workflow for benchmarking architectural
simulators.

Summary and Considerations

The choice of an architectural simulator is a trade-off between simulation speed, accuracy, and
flexibility.

o GEM-5 stands out for its high flexibility, supporting multiple Instruction Set Architectures
(ISAs) and a wide range of CPU models.[2][9] This makes it an excellent tool for academic
research and exploring novel architectural ideas. However, its detailed simulation often
comes at the cost of lower simulation speed and potentially higher error rates if not carefully
calibrated for a specific x86 architecture.[3][4]

e Sniper offers a compelling balance between speed and accuracy, leveraging an interval core
model to achieve faster simulation times than more detailed, cycle-accurate simulators.[5]
[12] It has shown lower error rates compared to GEM-5 in some x86-based studies.[4][8]

¢ MARSSx86 and ZSim are also strong contenders in the x86 simulation space. ZSim, in
particular, has been noted for its high simulation speed.[8]

For researchers and professionals, the optimal choice depends on the specific research
question. If the goal is to explore fundamentally new microarchitectural concepts across
different ISAs, the flexibility of GEM-5 is invaluable. If the focus is on performance analysis of
software on contemporary multi-core x86 systems, Sniper or ZSim may provide faster and
sufficiently accurate results. Regardless of the choice, it is crucial to understand the
experimental context of published performance data and, when possible, to validate the
simulator's output against real hardware.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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